6-Bromo-8-chlorocoumarin
Cat. No. B8289479
M. Wt: 259.48 g/mol
InChI Key: BFNNJTYAPVFZKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06372719B1
Procedure details
To a 5 L round bottom flask fitted with a mechanical stirrer and condenser was placed 3-chloro-5-bromosalicylaldehyde (554.1 g, 2.35 mol, 1 equiv.), acetic anhydride (1203 g, 11.8 mol, 5 equiv.) and triethylamine (237.4 g , 2.35 mol, 1 equiv.). The reaction solution was heated at reflux (131-141° C.) overnight. The dark brown reaction mixture was cooled to 50° C. and ice (2 L) added (ice-bath cooling) with stirring. After one hour the mixture was filtered and the filtrate combined with EtOH (1 L). To this mixture was added EtOH (300 mL) and the reaction mixture stirred for one hour. The precipitate that formed was collected by filtration and washed with water: EtOH (3×1.3 L), vacuum and dried then dried on a fluid-bed drier. The total isolated yield is 563 g or 92%.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[C:8]([Br:10])[CH:7]=[C:4]([CH:5]=O)[C:3]=1[OH:11].[C:12](OC(=O)C)(=[O:14])[CH3:13].C(N(CC)CC)C>>[Br:10][C:8]1[CH:7]=[C:4]2[C:3](=[C:2]([Cl:1])[CH:9]=1)[O:11][C:12](=[O:14])[CH:13]=[CH:5]2
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Inputs
Step One
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Name
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Quantity
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554.1 g
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Type
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reactant
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Smiles
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ClC1=C(C(C=O)=CC(=C1)Br)O
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Step Two
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Name
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Quantity
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1203 g
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Step Three
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Name
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Quantity
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237.4 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Four
[Compound]
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Name
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ice
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Quantity
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2 L
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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136 (± 5) °C
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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To a 5 L round bottom flask fitted with a mechanical stirrer and condenser
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction solution was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The dark brown reaction mixture was cooled to 50° C.
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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(ice-bath cooling)
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FILTRATION
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Type
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FILTRATION
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Details
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After one hour the mixture was filtered
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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To this mixture was added EtOH (300 mL)
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STIRRING
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Type
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STIRRING
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Details
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the reaction mixture stirred for one hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate that formed
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FILTRATION
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Type
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FILTRATION
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Details
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was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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EtOH (3×1.3 L), vacuum and dried
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CUSTOM
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Type
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CUSTOM
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Details
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then dried on a fluid-bed drier
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CUSTOM
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Type
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CUSTOM
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Details
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The total isolated yield is 563 g or 92%
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Outcomes
Product
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Name
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Type
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Smiles
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BrC=1C=C2C=CC(OC2=C(C1)Cl)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
